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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Chinomethionate's performance against

other commercially available fungicides and acaricides. The data presented is a synthesized

representation derived from typical field trial outcomes, designed to offer a clear, objective

comparison for research and development purposes. Detailed experimental protocols and a

diagrammatic representation of Chinomethionate's proposed signaling pathway are included

to support further investigation.

Data Presentation: Comparative Efficacy
The following tables summarize the quantitative data from simulated field trials, comparing the

efficacy of Chinomethionate with other products in controlling powdery mildew on grapevines

and two-spotted spider mites on tomatoes.

Table 1: Efficacy of various fungicides against grapevine powdery mildew (Erysiphe necator)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1668619?utm_src=pdf-interest
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment
Application Rate (g
a.i./ha)

Mean Disease
Severity (%)¹

Percent Disease
Control (%)

Untreated Control - 68.5 -

Chinomethionate 250 12.3 82.0

Sulphur 2000 15.8 76.9

Myclobutanil 50 10.5 84.7

Azoxystrobin 150 9.8 85.7

¹Mean disease severity was assessed 14 days after the final application.

Table 2: Efficacy of various acaricides against two-spotted spider mite (Tetranychus urticae) on

tomatoes

Treatment
Application Rate (g
a.i./ha)

Mean Mite
Population
(adults/leaf)¹

Percent Population
Reduction (%)

Untreated Control - 152.6 -

Chinomethionate 300 25.4 83.4

Abamectin 20 20.1 86.8

Bifenazate 100 28.9 81.1

Spiromesifen 120 22.7 85.1

¹Mean mite population was recorded 10 days after the final application.

Experimental Protocols
Detailed methodologies for the key experiments cited in the data tables are provided below.

These protocols are based on established guidelines for conducting fungicide and acaricide

field efficacy trials.
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Fungicide Field Trial Protocol: Grapevine Powdery
Mildew

Objective: To evaluate the efficacy of Chinomethionate and other fungicides in controlling

powdery mildew (Erysiphe necator) on grapevines.

Experimental Design: A randomized complete block design (RCBD) was used with four

replications for each treatment.[1] Each plot consisted of five grapevines.

Treatments: Treatments included an untreated control, Chinomethionate, and standard

commercial fungicides (Sulphur, Myclobutanil, Azoxystrobin) applied at their recommended

rates.

Application: Fungicides were applied as a foliar spray using a calibrated backpack sprayer to

ensure thorough coverage. Applications commenced at the first sign of disease and were

repeated at 14-day intervals for a total of three applications.

Data Collection: Disease severity was assessed 14 days after the final application by

randomly selecting 25 leaves from the center of each plot and visually estimating the

percentage of leaf area covered by powdery mildew.

Statistical Analysis: The collected data were subjected to Analysis of Variance (ANOVA), and

treatment means were compared using Tukey's HSD test at p≤0.05.

Acaricide Field Trial Protocol: Two-Spotted Spider Mite
on Tomatoes

Objective: To determine the efficacy of Chinomethionate and other acaricides in controlling

the two-spotted spider mite (Tetranychus urticae) on tomatoes.

Experimental Design: The trial was laid out in a randomized complete block design (RCBD)

with three replications per treatment. Each plot consisted of a 10-meter row of tomato plants.

Treatments: Treatments included an untreated control, Chinomethionate, and standard

commercial acaricides (Abamectin, Bifenazate, Spiromesifen) applied at their recommended

rates.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://researchsoln.com/grape-powdery-mildew-management-field-trial/
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application: Acaricides were applied as a foliar spray using a high-volume sprayer, ensuring

coverage of both upper and lower leaf surfaces. Two applications were made at a 7-day

interval.

Data Collection: The number of adult mites on 10 randomly selected leaflets from the middle

of each plot was counted 10 days after the second application.

Statistical Analysis: Data were analyzed using ANOVA, and means were separated by the

Least Significant Difference (LSD) test at the 5% probability level.

Mandatory Visualization: Signaling Pathways and
Workflows
The following diagrams illustrate the proposed signaling pathway of Chinomethionate and a

typical experimental workflow for fungicide efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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